![molecular formula C12H9ClN2O2 B8508934 [4-(3-Chloropyrazin-2-yl)phenyl]acetic acid](/img/structure/B8508934.png)
[4-(3-Chloropyrazin-2-yl)phenyl]acetic acid
Cat. No. B8508934
M. Wt: 248.66 g/mol
InChI Key: WALZIPZSXRLZCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08637513B2
Procedure details
To a solution of 0.10 g (0.38 mmol) [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid in 1.2 ml of dioxane was added 0.17 g (1.15 mmol) of 2,3-dichloropyrazine, 2.57 mg (0.009 mmol) of tricyclohexylphosphine, 3.5 mg (0.004 mmol) of Pd2(dba)3, and 0.51 ml (1.27 M, 0.65 mmol) of aqueous potassium phosphate solution. The resulting suspension was degassed for 10 minutes. After 30 min in the microwave at 100° C., the reaction mixture was cooled, acidified with 1N HCl, extracted with ethyl acetate, and washed with brine. The organic layer was dried over Na2SO4, filtered and concentrated in vacuo to afford crude [4-(3-chloropyrazin-2-yl)phenyl]acetic acid. ES-MS M+1=249.1.
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
0.51 mL
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
|
CC1(C)C(C)(C)OB([C:9]2[CH:14]=[CH:13][C:12]([CH2:15][C:16]([OH:18])=[O:17])=[CH:11][CH:10]=2)O1.[Cl:20][C:21]1[C:26](Cl)=[N:25][CH:24]=[CH:23][N:22]=1.C1(P(C2CCCCC2)C2CCCCC2)CCCCC1.P([O-])([O-])([O-])=O.[K+].[K+].[K+]>O1CCOCC1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[Cl:20][C:21]1[C:26]([C:9]2[CH:10]=[CH:11][C:12]([CH2:15][C:16]([OH:18])=[O:17])=[CH:13][CH:14]=2)=[N:25][CH:24]=[CH:23][N:22]=1 |f:3.4.5.6,8.9.10.11.12|
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Inputs
Step One
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Name
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|
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Quantity
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0.1 g
|
|
Type
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reactant
|
|
Smiles
|
CC1(OB(OC1(C)C)C1=CC=C(C=C1)CC(=O)O)C
|
|
Name
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|
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Quantity
|
0.17 g
|
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Type
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reactant
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Smiles
|
ClC1=NC=CN=C1Cl
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Name
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|
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Quantity
|
2.57 mg
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)P(C1CCCCC1)C1CCCCC1
|
|
Name
|
potassium phosphate
|
|
Quantity
|
0.51 mL
|
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Type
|
reactant
|
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Smiles
|
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
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Name
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Quantity
|
1.2 mL
|
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Type
|
solvent
|
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Smiles
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O1CCOCC1
|
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Name
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|
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Quantity
|
3.5 mg
|
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Type
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catalyst
|
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Smiles
|
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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Details
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The resulting suspension was degassed for 10 minutes
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Duration
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10 min
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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the reaction mixture was cooled
|
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate
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WASH
|
Type
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WASH
|
|
Details
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washed with brine
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried over Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
|
|
Smiles
|
ClC=1C(=NC=CN1)C1=CC=C(C=C1)CC(=O)O
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
